N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide

• IUPAC Name: N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide
• InChI: InChI=1S/C15H17N3O3S/c1-2-3-4-8-14(19)17-15-16-13(10-22-15)11-6-5-7-12(9-11)18(20)21/h5-7,9-10H,2-4,8H2,1H3,(H,16,17,19)
• InChI Key: XMMCQJGIKLTCNY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)NC1=NC(=CS1)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide is a chemical compound that has been widely used in scientific research for its unique properties. It is a thiazole derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide is based on its ability to bind to specific proteins and change their fluorescence properties. When it binds to a protein, it undergoes a conformational change that results in a change in its fluorescence properties. This change can be detected and used to study the protein's activity.
Biochemical and Physiological Effects:
This compound has been shown to have minimal biochemical and physiological effects. It does not affect cell viability or proliferation at the concentrations used in scientific research. However, it is important to note that the effects of this compound may vary depending on the specific experimental conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide is its high sensitivity and specificity for protein kinase A activity. It is also relatively easy to use and has a low toxicity profile. However, one of the main limitations is its cost, as it can be expensive to synthesize. Additionally, it may not be suitable for all experimental conditions and may require optimization for specific applications.

Future Directions

There are several future directions for the use of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide in scientific research. One potential direction is the development of new derivatives with improved properties, such as higher sensitivity or lower toxicity. Another direction is the application of this compound in the study of other protein kinases or cellular processes. Additionally, the use of this compound in live-cell imaging and high-throughput screening may also be an area of future research.

Scientific Research Applications

N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]hexanamide has been used extensively in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of protein kinase A activity. It has also been used as a fluorescent probe for the detection of calcium ions in cells. Additionally, it has been used as a tool for the study of protein-protein interactions.